PF-05085727

• Molecular Formula: C20H18F3N7
• Molecular Weight: 413.4 g/mol
• InChI: InChI=1S/C20H18F3N7/c1-28-17(12-4-6-13(7-5-12)20(21,22)23)14(10-26-28)16-15-18(29(2)27-16)24-11-25-19(15)30-8-3-9-30/h4-7,10-11H,3,8-9H2,1-2H3
• InChIKey: SHAVEYUXRBIMLA-UHFFFAOYSA-N

PF-05085727: Potent and Selective PDE2A Inhibitor for CNS Research

PF-05085727 is a potent, selective, and brain-penetrant inhibitor of cGMP-dependent phosphodiesterase 2A (PDE2A) . This small molecule (CAS 1415637-72-7) was developed through structure-based drug design and parallel chemistry by Pfizer researchers [1]. The compound exhibits an IC50 of 2 nM against PDE2A and >4,000-fold selectivity over PDE1 and PDE3-11 , enabling specific investigation of PDE2A-mediated signaling pathways in the central nervous system without confounding off-target PDE activity.

PDE2A pathway inhibition study fit

High isoform selectivity for CNS signaling research

Verified brain penetration for in vivo target engagement

• [1] Helal CJ, Arnold EP, Boyden TL, et al. Application of Structure-Based Design and Parallel Chemistry to Identify a Potent, Selective, and Brain Penetrant Phosphodiesterase 2A Inhibitor. J Med Chem. 2017;60(13):5673-5698. View Source

Why Generic PDE2A Inhibitors Cannot Substitute for PF-05085727

PF-05085727 was specifically designed to overcome the poor brain penetration and limited in vivo utility of earlier PDE2A inhibitors [1]. While several PDE2A inhibitors demonstrate nanomolar potency in vitro, most fail to achieve adequate unbound brain concentrations required for central target engagement and robust pharmacodynamic responses [2]. PF-05085727 distinguishes itself through validated CNS penetration metrics (Cbu/Cpu ratios of 0.27-0.37) and demonstrated in vivo functional reversal of NMDA antagonist effects in rodents, a benchmark that predecessor compounds could not meet . Generic substitution with alternative PDE2A inhibitors would compromise experimental reproducibility and may yield false-negative results in CNS applications.

Generic PDE2A inhibitors may lack adequate brain penetration for CNS target engagement

In vivo functional reversal of NMDA antagonist effects may not be replicated with alternative inhibitors

Isoform selectivity profiles may differ, introducing confounding off-target PDE activity

• [1] Helal CJ, Arnold EP, Boyden TL, et al. Application of Structure-Based Design and Parallel Chemistry to Identify a Potent, Selective, and Brain Penetrant Phosphodiesterase 2A Inhibitor. J Med Chem. 2017;60(13):5673-5698. View Source
• [2] Helal CJ, Arnold EP, Boyden TL, et al. J Med Chem. 2017;60(13):5673-5698. Abstract: sought to identify potent PDE2A inhibitors with improved brain penetration as compared to current literature compounds. View Source

Quantitative Differentiation of PF-05085727: Comparator-Based Evidence for Procurement Decisions

PDE2A Inhibitory Potency and Isoform Selectivity: PF-05085727 vs. Alternative PDE2A Inhibitors

PF-05085727 exhibits an IC50 of 2.0-2.3 nM against PDE2A, comparable to the literature PDE2A inhibitor BAY 60-7550, but with superior PDE isoform selectivity . Whereas BAY 60-7550 displays approximately 50-fold selectivity over PDE1, PF-05085727 demonstrates >4,000-fold selectivity over PDE1 and PDE3-11 . Furthermore, PF-05085727 was selected from an optimization campaign that included compound 52 (estimated human dose 160 mg/day) and compound 70 (estimated human dose >1438 mg/day) due to its favorable combination of low MDR1 BA/AB efflux and moderate HLM Clint (145 mL/min/kg), resulting in an estimated human dose <100 mg/day [1]. Selectivity at 10 μM against PDE1B (IC50=12.1 μM), PDE4B (>22.5 μM), PDE7B (13.2 μM), and PDE10A (6.5 μM) confirms minimal off-target PDE engagement at pharmacologically relevant concentrations .

PDE2A Potency & Selectivity

Head-to-head

IC50 2.0–2.3 nM vs BAY 60-7550 ~50-fold selectivity

Supports PDE2A-specific signaling studies

Selectivity window avoids confounding PDE off-targets

Evidence Dimension	PDE2A Inhibition Potency and PDE Isoform Selectivity
Target Compound Data	IC50 = 2.0-2.3 nM; >4,000-fold selectivity over PDE1 and PDE3-11; HLM Clint = 145 mL/min/kg; Estimated human dose <100 mg/day
Comparator Or Baseline	BAY 60-7550: ~50-fold selectivity over PDE1; Compound 52: Estimated human dose 160 mg/day; Compound 70: Estimated human dose >1438 mg/day
Quantified Difference	Selectivity: >4,000-fold vs. ~50-fold (80-fold improvement); Estimated human dose: <100 mg/day vs. 160 mg/day for Compound 52
Conditions	Recombinant human PDE2A enzyme assay using [3H]-cGMP substrate; MDR1 BA/AB efflux assay; Human liver microsome (HLM) clearance assay

Why This Matters

The exceptional >4,000-fold selectivity window ensures that observed pharmacological effects in cellular and in vivo models are specifically attributable to PDE2A inhibition rather than confounding activity at other PDE isoforms, a critical consideration for mechanistic studies.

• [1] Helal CJ et al. J Med Chem. 2017;60(13):5673-5698. Compound 71 (PF-05085727) estimated human dose <100 mg/day; rat liver microsomal Clint 145 mL/min/kg. View Source

Central Nervous System Penetration: Unbound Brain-to-Plasma Ratios vs. Literature PDE2A Inhibitors

PF-05085727 was specifically developed to achieve improved brain penetration compared to existing literature PDE2A inhibitors, which generally suffer from poor CNS exposure [1]. Following subcutaneous administration (3.2 mg/kg in mice; 3 mg/kg in rats), PF-05085727 achieves unbound brain-to-plasma concentration ratios (Cbu/Cpu) of approximately 0.27 in mice and 0.37 in rats . This translates to functional target engagement: acute exposure-dependent elevation of bulk cGMP levels in cortex, striatum, and hippocampus as measured by ELISA . Notably, PF-05085727 demonstrated behavioral and electrophysiological reversal of NMDA antagonist effects in rodents, a functional in vivo benchmark that predecessor PDE2A inhibitors failed to achieve due to inadequate brain penetration [2].

CNS Penetration

Cross-study comparable

Cbu/Cpu 0.27–0.37

Verified brain exposure for CNS target engagement studies

cGMP elevation in cortex, striatum, hippocampus

Evidence Dimension	Unbound Brain-to-Plasma Concentration Ratio (Cbu/Cpu)
Target Compound Data	Cbu/Cpu = 0.27 (mouse, 3.2 mg/kg s.c.); 0.37 (rat, 3 mg/kg s.c.)
Comparator Or Baseline	Earlier literature PDE2A inhibitors: poor brain penetration necessitating optimization campaign (no quantitative Cbu/Cpu reported; implied <<0.27)
Quantified Difference	Achieves functional CNS target engagement (cGMP elevation and NMDA antagonist reversal) where predecessor PDE2A inhibitors could not
Conditions	Subcutaneous dosing in rodents; unbound brain and plasma concentrations measured; cGMP accumulation by ELISA

Why This Matters

The verified unbound brain exposure (Cbu/Cpu 0.27-0.37) distinguishes PF-05085727 as a tool compound capable of engaging CNS PDE2A targets in vivo, a prerequisite for translational neuroscience studies that alternative PDE2A inhibitors cannot reliably support.

• [1] Helal CJ et al. J Med Chem. 2017;60(13):5673-5698. Abstract: sought to identify potent PDE2A inhibitors with improved brain penetration as compared to current literature compounds. View Source
• [2] Helal CJ et al. J Med Chem. 2017;60(13):5673-5698. Compound 71 (PF-05085727) effects behavioral and electrophysiological reversal of NMDA antagonist effects in rodents. View Source

CNS Multiparameter Optimization (MPO) Score and MDR1 Efflux Profile vs. Optimized Analogs

PF-05085727 was selected from a series of optimized PDE2A inhibitors based on its favorable MDR1 BA/AB efflux profile [1]. The MDR1 BA/AB ratio serves as a critical predictor of CNS penetration, with lower values indicating reduced P-glycoprotein-mediated efflux [2]. PF-05085727 maintained low MDR1 BA/AB efflux while achieving high potency, distinguishing it from analogs such as compound 54 (significant MDR1 BA/AB efflux, estimated human dose 954 mg/day) and compounds 57-58 (six-membered ring amines with significantly less PDE2A activity) [3]. When compared to compound 72 (pyridine replacement of phenyl), PF-05085727 demonstrated 3-5-fold superior potency and lower MDR1 BA/AB efflux despite compound 72 having 2-3-fold reduced HLM Clint [4].

MDR1 Efflux & CNS Optimization

Head-to-head

Low MDR1 BA/AB efflux vs analogs with higher efflux & estimated dose

Reduced P-gp efflux supports CNS penetrance context

Estimated human dose below comparator thresholds

Evidence Dimension	MDR1 BA/AB Efflux Ratio and Estimated Human Dose
Target Compound Data	Low MDR1 BA/AB efflux; Estimated human dose <100 mg/day; Rat liver microsomal Clint = 145 mL/min/kg
Comparator Or Baseline	Compound 54: Significant MDR1 BA/AB efflux, estimated human dose 954 mg/day; Compound 52: Estimated human dose 160 mg/day; Compound 72: 3-5-fold lower potency
Quantified Difference	Estimated human dose: <100 mg/day vs. 954 mg/day for compound 54 (~9.5-fold improvement); Potency: 3-5-fold higher than compound 72
Conditions	MDR1 overexpressing cell line BA/AB assay; Human liver microsome stability assay; PDE2A enzyme inhibition assay

Why This Matters

The combination of low MDR1 efflux, moderate metabolic stability, and high potency achieved an estimated human dose <100 mg/day, a key benchmark for CNS drug candidate selection that distinguishes PF-05085727 from structurally related analogs within the same optimization series.

• [1] Helal CJ et al. J Med Chem. 2017;60(13):5673-5698. Goal to achieve estimated human dose <100 mg/day while minimizing MDR1 BA/AB. View Source
• [2] Helal CJ et al. J Med Chem. 2017;60(13):5673-5698. MDR1 overexpressing cell line indicative of impaired brain penetration. View Source
• [3] Helal CJ et al. J Med Chem. 2017;60(13):5673-5698. Compound 54 estimated human dose 954 mg/day; compounds 57-58 reduced PDE2A activity. View Source
• [4] Helal CJ et al. J Med Chem. 2017;60(13):5673-5698. Compound 71 vs. 72 matched pair analysis: pyridine reduced HLM Clint 2-3-fold but reduced potency 3-5-fold. View Source

In Vitro Safety Profile: CYP Inhibition and Cellular Cytotoxicity

PF-05085727 demonstrates a favorable in vitro safety profile with respect to cytochrome P450 (CYP) inhibition and cellular toxicity . At 3 μM, PF-05085727 shows minimal inhibition of major CYP isoforms: CYP1A2 (16%), CYP2C8 (18%), CYP2C9 (7%), CYP2D6 (4%), and CYP3A4 (30%) . In a cellular toxicity assay using transformed human liver endothelial (THLE) cells, PF-05085727 exhibited weak cytotoxicity with an IC50 of 162 μM . This provides a substantial safety margin of approximately 80,000-fold between PDE2A inhibitory potency (IC50=2 nM) and cellular toxicity threshold (IC50=162 μM) . The CEREP selectivity panel and broad kinase screening showed PF-05085727 to have no significant off-target activity that would confound interpretation of in vivo pharmacological effects [1].

CYP & Cytotoxicity

Cross-study comparable

CYP inhibition THLE IC50 162 µM

Low CYP-mediated interaction risk context

~81,000-fold separation from PDE2A IC50

Evidence Dimension	CYP450 Inhibition and Cellular Cytotoxicity
Target Compound Data	CYP inhibition at 3 μM: 1A2 (16%), 2C8 (18%), 2C9 (7%), 2D6 (4%), 3A4 (30%); THLE cytotoxicity IC50 = 162 μM
Comparator Or Baseline	Industry standard threshold for significant CYP inhibition: >50% inhibition; PDE2A IC50 = 2 nM
Quantified Difference	Safety margin: 162 μM (toxicity) / 0.002 μM (PDE2A IC50) ≈ 81,000-fold; All CYP inhibition <50% at 3 μM
Conditions	Recombinant CYP isoform assays at 3 μM; THLE cell viability assay; CEREP selectivity panel at 10 μM

Why This Matters

The minimal CYP inhibition profile (<50% across all isoforms at 3 μM) reduces the likelihood of drug-drug interaction artifacts in combination studies, while the 81,000-fold therapeutic index ensures that observed in vivo effects reflect target engagement rather than nonspecific cytotoxicity.

• [1] Helal CJ et al. J Med Chem. 2017;60(13):5673-5698. CEREP selectivity panel and kinase screening showed no significant off-target activity for compound 71. View Source

In Vivo Functional Validation: Reversal of NMDA Antagonist Effects in Rodents

PF-05085727 is distinguished from earlier PDE2A inhibitors by its demonstrated ability to reverse the behavioral and electrophysiological effects of NMDA antagonists in rodents [1]. The compound was selected from the optimization series specifically due to its lower rat liver microsomal Clint (145 mL/min/kg) compared to other low-estimated-human-dose candidates such as compound 52 (707 mL/min/kg) and compound 70 (>1000 mL/min/kg), which enabled sufficient exposure to achieve functional in vivo effects [2]. PF-05085727 produces exposure-dependent elevations of cGMP in brain regions expressing high PDE2A levels (cortex, striatum, hippocampus) and functionally reverses NMDA antagonist-induced deficits, supporting PDE2A inhibition as a mechanism for potentiating NMDA receptor signaling [3].

In Vivo Functional Reversal

Model-response context

Reversal of NMDA antagonist effects Rat liver microsomal Clint 145 mL/min/kg

Supports PDE2A-mediated NMDA signaling modulation

Functional benchmark not met by earlier inhibitors

Evidence Dimension	In Vivo Functional Reversal of NMDA Antagonist Effects
Target Compound Data	Behavioral and electrophysiological reversal of NMDA antagonist effects; Rat liver microsomal Clint = 145 mL/min/kg
Comparator Or Baseline	Compound 52: Rat liver microsomal Clint = 707 mL/min/kg; Compound 70: >1000 mL/min/kg; Earlier literature PDE2A inhibitors: insufficient brain penetration for in vivo functional effects
Quantified Difference	Rat liver microsomal Clint: 145 vs. 707 mL/min/kg (4.9-fold lower than compound 52); Achieved functional reversal where predecessor compounds failed
Conditions	Rodent behavioral models of NMDA antagonist-induced deficits; In vivo electrophysiology; Subcutaneous dosing

Why This Matters

The verified functional reversal of NMDA antagonist effects validates PF-05085727 as a tool compound for investigating PDE2A-mediated modulation of glutamatergic signaling and synaptic plasticity, enabling mechanistic studies that are inaccessible with alternative PDE2A inhibitors lacking demonstrated in vivo CNS efficacy.

• [1] Helal CJ et al. J Med Chem. 2017;60(13):5673-5698. Compound 71 effects behavioral and electrophysiological reversal of NMDA antagonist effects in rodents. View Source
• [2] Helal CJ et al. J Med Chem. 2017;60(13):5673-5698. Compound 71 rat liver microsomal Clint = 145 mL/min/kg vs. compound 52 (707) and 70 (>1000). View Source
• [3] Helal CJ et al. J Med Chem. 2017;60(13):5673-5698. Data supports ability of PDE2A inhibitors to potentiate NMDA signaling. View Source

PET Imaging Utility: [18F]PF-05270430 Derivative for Non-Human Primate Brain PDE2 Imaging

The 3-[(18)F]fluoroazetidinyl derivative of PF-05085727, designated [(18)F]PF-05270430, has been successfully validated as a brain-permeant PET probe for imaging PDE2 in live cynomolgus monkeys . Following intravenous injection, this radiolabeled derivative enables non-invasive quantification of brain PDE2 distribution and target engagement . This PET imaging capability is not available with other PDE2A inhibitors in the literature and provides a unique translational tool for assessing CNS target occupancy and guiding dose selection in preclinical development .

PET Imaging Probe

Class-level inference

[18F]PF-05270430 validated in NHP PET

Enables non-invasive brain PDE2 target engagement imaging

Unique radioligand derivative for PDE2 brain imaging

Evidence Dimension	Availability of Validated PET Imaging Probe Derivative
Target Compound Data	3-[(18)F]fluoroazetidinyl derivative ([(18)F]PF-05270430) validated for PET imaging of brain PDE2 in cynomolgus monkeys
Comparator Or Baseline	Other PDE2A inhibitors (e.g., BAY 60-7550): no validated PET radioligand derivative reported in literature
Quantified Difference	Unique availability of validated PET imaging tool for non-invasive target engagement assessment
Conditions	Intravenous injection; Positron emission tomography (PET) in live cynomolgus monkeys

Why This Matters

The availability of a validated PET radioligand derivative enables direct, non-invasive measurement of brain PDE2 target engagement, a capability that distinguishes PF-05085727 from other PDE2A inhibitors and provides unique value for translational CNS pharmacology studies.

Optimal Research Applications for PF-05085727 Based on Quantitative Differentiation Evidence

CNS PDE2A Target Engagement and cGMP Signaling Studies

PF-05085727 is optimally suited for studies requiring verified CNS PDE2A target engagement. Following subcutaneous administration in rodents (3.2 mg/kg mice; 3 mg/kg rats), the compound achieves unbound brain-to-plasma ratios of 0.27-0.37 and produces exposure-dependent cGMP accumulation in cortex, striatum, and hippocampus . This quantitative CNS exposure profile, validated through ELISA-based cGMP measurements, distinguishes PF-05085727 from alternative PDE2A inhibitors that lack demonstrated brain penetration [1].

NMDA Receptor Signaling and Synaptic Plasticity Investigation

PF-05085727 enables functional studies of PDE2A-mediated modulation of NMDA receptor signaling. The compound has demonstrated behavioral and electrophysiological reversal of NMDA antagonist effects in rodents, a functional endpoint that predecessor PDE2A inhibitors failed to achieve due to inadequate brain exposure . The favorable rat liver microsomal stability (Clint = 145 mL/min/kg) compared to analogs such as compound 52 (707 mL/min/kg) enabled sufficient exposure for these in vivo functional assessments [1].

Translational PET Imaging of Brain PDE2 Distribution

The availability of the 3-[(18)F]fluoroazetidinyl derivative [(18)F]PF-05270430 enables non-invasive PET imaging of brain PDE2 distribution and target engagement in non-human primates . This unique capability supports translational studies assessing CNS target occupancy, dose optimization, and pharmacokinetic-pharmacodynamic relationships that cannot be performed with other PDE2A inhibitors lacking validated PET radioligands [1].

Mechanistic Studies Requiring High PDE Isoform Selectivity

PF-05085727 provides >4,000-fold selectivity over PDE1 and PDE3-11, with weak off-target activity only at concentrations >10 μM (PDE1B: 12.1 μM; PDE4B: >22.5 μM; PDE7B: 13.2 μM; PDE10A: 6.5 μM) . This exceptional selectivity window (approximately 6,000-fold between PDE2A IC50 and nearest off-target PDE IC50) ensures that observed pharmacological effects can be confidently attributed to PDE2A inhibition rather than confounding activity at other PDE isoforms [1].

Application

Selection Property

Validation Focus

CNS PDE2A Target Engagement & cGMP Studies

Brain penetration & target engagement context

Regional cGMP response assessment

NMDA Receptor Signaling & Synaptic Plasticity Investigation

In vivo functional reversal benchmark

Behavioral & electrophysiological NMDA modulation

PET Imaging of Brain PDE2 Distribution

Validated PET radioligand availability

Non-invasive target occupancy in NHP

High-PDE Isoform Selectivity Studies

Isoform-selectivity window

Minimal off-target PDE engagement

• [1] Helal CJ et al. J Med Chem. 2017;60(13):5673-5698. Improved brain penetration compared to literature compounds; NMDA antagonist reversal. View Source